Cas no 1805343-98-9 (Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate)
Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
-
- Inchi: 1S/C9H7Br2F2NO2/c1-16-9(15)7-5(3-10)4(8(12)13)2-6(11)14-7/h2,8H,3H2,1H3
- InChI Key: TYSUMMSCESOHSO-UHFFFAOYSA-N
- SMILES: BrCC1C(C(=O)OC)=NC(=CC=1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2
Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029056775-1g |
Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate |
1805343-98-9 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
Research Briefing on Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805343-98-9)
Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805343-98-9) is a highly specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core and multiple functional groups, serves as a critical intermediate in the synthesis of novel pharmaceutical agents. Recent studies have explored its potential applications in the development of kinase inhibitors, antiviral agents, and other therapeutic modalities.
The structural features of Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate make it particularly valuable for medicinal chemists. The presence of bromine atoms at the 6- and 3-positions, along with a difluoromethyl group at the 4-position, provides multiple sites for further functionalization. This versatility allows researchers to tailor the compound for specific biological targets, such as enzymes or receptors involved in disease pathways.
Recent research has focused on optimizing the synthetic routes for Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only enhances the accessibility of the compound but also reduces production costs, making it more feasible for large-scale pharmaceutical applications.
In addition to its synthetic utility, Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate has shown promising biological activity in preclinical studies. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against certain cancer-associated kinases. These findings suggest its potential as a scaffold for developing targeted cancer therapies.
Despite its promise, challenges remain in the application of Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future research. Ongoing studies are exploring modifications to the core structure to enhance its pharmacokinetic properties and reduce off-target effects.
In conclusion, Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805343-98-9) represents a valuable tool in modern drug discovery. Its unique chemical properties and versatility make it a focal point for researchers aiming to develop next-generation therapeutics. Continued investigation into its synthetic pathways and biological applications will likely yield further breakthroughs in the coming years.
1805343-98-9 (Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)